Cas no 2248289-62-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- EN300-6515521
- 2248289-62-3
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate
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- Inchi: 1S/C15H13N3O5/c1-15(2,3)14-16-10(17-22-14)13(21)23-18-11(19)8-6-4-5-7-9(8)12(18)20/h4-7H,1-3H3
- InChI Key: VSGPEQYEFVGWQM-UHFFFAOYSA-N
- SMILES: O1C(C(C)(C)C)=NC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1
Computed Properties
- Exact Mass: 315.08552052g/mol
- Monoisotopic Mass: 315.08552052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 103Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6515521-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate |
2248289-62-3 | 95.0% | 0.05g |
$900.0 | 2025-03-14 | |
| Enamine | EN300-6515521-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate |
2248289-62-3 | 95.0% | 0.1g |
$943.0 | 2025-03-14 | |
| Enamine | EN300-6515521-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate |
2248289-62-3 | 95.0% | 0.25g |
$985.0 | 2025-03-14 | |
| Enamine | EN300-6515521-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate |
2248289-62-3 | 95.0% | 0.5g |
$1027.0 | 2025-03-14 | |
| Enamine | EN300-6515521-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate |
2248289-62-3 | 95.0% | 1.0g |
$1070.0 | 2025-03-14 | |
| Enamine | EN300-6515521-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate |
2248289-62-3 | 95.0% | 2.5g |
$2100.0 | 2025-03-14 | |
| Enamine | EN300-6515521-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate |
2248289-62-3 | 95.0% | 5.0g |
$3105.0 | 2025-03-14 | |
| Enamine | EN300-6515521-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate |
2248289-62-3 | 95.0% | 10.0g |
$4606.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate
Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 2248289-62-3)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 2248289-62-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core coupled with a 5-tert-butyl-1,2,4-oxadiazole carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.
In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate has surged due to their role in addressing global challenges such as antimicrobial resistance and crop protection. The 1,2,4-oxadiazole ring, a key component of this compound, is known for its stability and bioactivity, making it a hotspot in medicinal chemistry. This aligns with trending searches on "heterocyclic compounds in drug development" and "sustainable agrochemicals," reflecting the compound's relevance in cutting-edge research.
The synthesis of CAS No. 2248289-62-3 involves multi-step organic reactions, including cyclization and esterification, to achieve high purity and yield. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further applications. Its isoindole-1,3-dione fragment also contributes to its photophysical properties, sparking interest in materials science for applications like organic electronics.
From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-tert-butyl-1,2,4-oxadiazole-3-carboxylate is often discussed in forums focusing on "green chemistry" and "scalable synthetic routes." Optimizing its production to reduce waste and energy consumption is a priority, resonating with the growing emphasis on sustainable manufacturing. Additionally, its potential as a building block for bioconjugation and prodrug design has made it a subject of interest in biopharmaceutical innovation.
In summary, CAS No. 2248289-62-3 represents a convergence of chemistry, biology, and materials science. Its structural complexity and functional diversity position it as a valuable tool for researchers tackling modern scientific challenges, from drug discovery to advanced material engineering. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in next-generation innovations.
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